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Compound of Interest

Compound Name: KCA-1490

Cat. No.: B1673371 Get Quote

Initial searches for the compound KCA-1490 have not yielded any publicly available scientific

literature or data identifying it as a tool for cAMP signaling research. As a result, the requested

detailed Application Notes and Protocols, including data presentation, experimental

methodologies, and signaling pathway diagrams, cannot be generated at this time.

Cyclic adenosine monophosphate (cAMP) is a critical second messenger involved in a vast

array of biological processes. The signaling pathway is initiated by the activation of adenylyl

cyclase, which converts ATP to cAMP. This increase in intracellular cAMP leads to the

activation of downstream effectors, most notably Protein Kinase A (PKA), which in turn

phosphorylates a multitude of target proteins, modulating their activity and leading to changes

in cellular function.

Given the central role of the cAMP pathway in cellular signaling, researchers utilize a variety of

molecular tools to investigate its function. These tools can include:

Adenylyl cyclase activators and inhibitors: Compounds like forskolin (an activator) and

various small molecule inhibitors are used to directly manipulate cAMP levels.

Phosphodiesterase (PDE) inhibitors: PDEs are enzymes that degrade cAMP. Inhibitors of

specific PDE families can prolong and enhance cAMP signaling in a localized manner.

cAMP analogs: Modified versions of cAMP can be used to selectively activate downstream

effectors like PKA or Exchange protein directly activated by cAMP (Epac).
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Genetically encoded sensors: Fluorescent biosensors allow for real-time monitoring of cAMP

dynamics within living cells.

A thorough search of scientific databases and research articles for "KCA-1490" did not reveal

any connection to these or other methodologies used in the study of cAMP signaling. It is

possible that KCA-1490 is an internal compound designation not yet disclosed in public

research, a very new compound that has not been the subject of published studies, or a

misidentified name.

Without any information on the mechanism of action, biological targets, or experimental

applications of KCA-1490, it is not possible to provide the detailed and accurate scientific

documentation requested. Further information regarding the nature of KCA-1490, its source,

and any preliminary data would be required to proceed with the creation of Application Notes

and Protocols.

To cite this document: BenchChem. [KCA-1490: Unidentified as a Tool for cAMP Signaling
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673371#kca-1490-as-a-tool-for-camp-signaling-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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